Cas no 1190311-38-6 (3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile)

• Product Name: 3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
• CAS No: 1190311-38-6
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 4562053
• Update Time: 2023-08-09

3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-pyrrolo[3,2-b]pyridine-5-carbonitrile
• 3-CHLORO-5-CYANO-4-AZAINDOLE

• Inchi： 1S/C8H4ClN3/c9-6-4-11-7-2-1-5(3-10)12-8(6)7/h1-2,4,11H
• InChI Key： DRJLHWVSIWXWDE-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C=CC(C#N)=NC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 1.7
• Topological Polar Surface Area: 52.5